Cas no 1806914-36-2 (2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol
• CAS No: 1806914-36-2
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862825
• Update Time: 2025-10-16

2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-6-5(12(14)15)1-3(7(9)10)4(2-13)11-6/h1,7,13H,2H2
• InChI Key： WSGNRUGEKGLSJY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(CO)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Additional information on 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol

Comprehensive Overview of 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol (CAS No. 1806914-36-2)

2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol (CAS No. 1806914-36-2) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo and difluoromethyl substituents, plays a pivotal role in the synthesis of advanced intermediates. Its molecular structure, featuring a nitropyridine core, makes it a valuable building block for designing novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the context of drug discovery and crop protection.

The growing interest in 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol can be attributed to its versatility in organic synthesis. The presence of both electron-withdrawing (nitro) and electron-donating (methanol) groups on the pyridine ring allows for diverse chemical transformations. This property is particularly relevant in the development of small-molecule inhibitors and agrochemical intermediates, which are currently hot topics in scientific literature. Recent studies have highlighted its utility in cross-coupling reactions, a key area of interest for researchers working on catalysis and green chemistry.

From a commercial perspective, 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol is gaining traction due to its potential role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. The compound's difluoromethyl group, in particular, is a sought-after motif in modern medicinal chemistry, as it often enhances the metabolic stability and bioavailability of drug candidates. This aligns with the pharmaceutical industry's focus on developing next-generation therapeutics with improved pharmacokinetic profiles.

In the context of agrochemical innovation, 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol has shown promise as a precursor for crop protection agents. The nitropyridine scaffold is known to exhibit herbicidal and fungicidal activities, making it a valuable starting point for designing environmentally friendly pesticides. This is particularly relevant given the increasing demand for sustainable farming solutions and the global push toward reduced chemical footprints in agriculture.

The synthesis and handling of 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol require specialized expertise due to its reactive functional groups. Proper storage conditions and handling protocols are essential to maintain its stability and ensure optimal performance in downstream applications. Researchers working with this compound often emphasize the importance of purification techniques and analytical characterization to guarantee its quality for critical experiments.

Looking ahead, the future of 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-methanol appears promising, with potential expansions into material science and electronic applications. The compound's unique electronic properties, derived from its heterocyclic structure, could make it a candidate for developing organic semiconductors or photovoltaic materials. As interdisciplinary research continues to evolve, this compound may find new roles in emerging technologies beyond its current applications.